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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510

An Objective Comparison of the Environmental Risks of Carbon Tetraiodide and Other
Halogenated Methanes

For researchers, scientists, and drug development professionals, the selection of reagents and
the understanding of their environmental and toxicological profiles are of paramount
importance. This guide provides a comparative environmental risk assessment of carbon
tetraiodide (Cl4) versus other common halogenated methanes: carbon tetrachloride (CCl4),
chloroform (CHCI3), and dichloromethane (CH2CI2). The information is supported by available
experimental data and standardized testing protocols.

Quantitative Environmental Impact Data

The environmental risks associated with halogenated methanes are diverse, ranging from
atmospheric damage to direct toxicity. The following table summarizes key parameters for Cl4
and its common alternatives. It is important to note that comprehensive experimental data for
carbon tetraiodide is limited in the literature due to its thermal and photochemical instability.[1]
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Carbon Carbon .
o . Chloroform Dichlorometha
Parameter Tetraiodide Tetrachloride
(CHCI3) ne (CH2CI2)
(Cl4) (CCl4)
Molar Mass (
519.63 153.82 119.38 84.93
g/mol)
Data not
_ available
Atmospheric
o (expected to be 26 years[2?] 0.5 years 0.5 years
Lifetime
short due to
instability)[1]
Ozone Depletion  Data not
_ _ 1.1 0.02 0.02
Potential (ODP) available
Global Warming
_ Data not
Potential (GWP, ) 1400 15 9
available
100-year)
Acute Toxicity 18 mg/k 2350 mg/k 908 mg/k 1600 mg/k
m m m m
(LD50, oral, rat) 9 9 9 9
27-d exposure 27-d LC50
_ o 8-d LC50 _ _
Aquatic Toxicity Data not (rainbow trout (rainbow trout
) (bullfrog larvae): )
(Freshwater) available eggs): 2 mg/L is larvae): 13.2
0.9 mg/L[3] ]
toxic[4] mg/L[5]

Carcinogenicity

Not classified[6]

IARC Group 2B
(Possibly
carcinogenic to

humans)

IARC Group 2B
(Possibly
carcinogenic to

humans)

IARC Group 2A
(Probably
carcinogenic to

humans)

Experimental Protocols

The data presented above are derived from various experimental and computational

methodologies. Below are summaries of key protocols.

Ozone Depletion Potential (ODP) Determination
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The ODP of a substance is not measured directly but is calculated using complex atmospheric
models.[7] The process integrates laboratory data and atmospheric observations.

» Kinetic Studies: The rate constants of the reactions between the halogenated methane and
atmospheric oxidants, primarily hydroxyl (OH) radicals, are determined. These studies are
crucial for calculating the substance's atmospheric lifetime.[7]

o Photolysis Studies: The absorption cross-sections and quantum yields of the compound are
measured to understand its breakdown by solar radiation.

o Atmospheric Modeling: The collected data are used as inputs for 2-D or 3-D global
atmospheric models. These models simulate the transport and chemical reactions of the
substance in the troposphere and stratosphere.

» Relative Effect Calculation: The ODP is calculated as the ratio of the modeled steady-state
ozone depletion per unit mass of the test substance to the ozone depletion per unit mass of
CFC-11, which has a reference ODP of 1.0.[8][9][10]

Global Warming Potential (GWP) Calculation

GWP is a measure of how much heat a greenhouse gas traps in the atmosphere over a
specific time, relative to carbon dioxide (C0O2).[11]

 Infrared Absorption: The infrared absorption spectrum of the compound is measured to
determine its radiative efficiency, which is its ability to absorb thermal radiation.[12]

» Atmospheric Lifetime Determination: As with ODP, the atmospheric lifetime is a critical factor
and is determined through kinetic studies.[11][12]

o Time-Integrated Radiative Forcing: The total energy absorbed by a certain mass of the gas
over a specified time horizon (commonly 100 years) is calculated by integrating its radiative
efficiency and atmospheric lifetime.[12]

o Comparison to CO2: The GWP is the ratio of the total heat trapped by the gas to the total
heat trapped by the same mass of CO2 over the same period.[12][13] CO2 has a GWP of 1
by definition.[11][13]
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Aquatic Toxicity Testing

Aquatic toxicity is typically assessed through standardized tests on representative aquatic
organisms.

o Test Organisms: A range of organisms are used, including fish (e.g., rainbow trout, fathead
minnow), invertebrates (e.g., Daphnia magna), and algae.[3][4][5]

o Exposure Conditions: Organisms are exposed to a series of concentrations of the test
substance in a controlled laboratory setting. Key parameters like temperature, pH, and water
hardness are monitored.

o Endpoint Measurement: The effects are observed over a specific period (e.g., 96 hours for
acute toxicity). Endpoints include mortality (LC50, the concentration lethal to 50% of the test
population) and sublethal effects like impacts on growth or reproduction (EC50, the
concentration causing an effect in 50% of the population).[3][4]

o Guideline Derivation: For regulatory purposes, a safety factor may be applied to the lowest
observed effect concentration (LOEC) to derive water quality guidelines.[4][5]

Visualizing the Environmental Risk Assessment
Process

The following diagram illustrates the logical workflow for assessing the environmental risk of a
chemical substance.
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Caption: Workflow for Environmental Risk Assessment.
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The toxicity of many halogenated methanes is associated with their metabolism, which can

generate reactive intermediates leading to cellular damage.
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Caption: Generalized Toxicity Pathway for Halogenated Methanes.

Conclusion

The environmental risk profiles of halogenated methanes vary significantly. While carbon
tetrachloride presents a high risk in terms of both ozone depletion and global warming,
chloroform and dichloromethane have lower atmospheric impacts but remain significant
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toxicological concerns. Carbon tetraiodide, due to its instability, is expected to have a short
atmospheric lifetime, likely resulting in low ODP and GWP values. However, its high acute
toxicity warrants careful handling and disposal. The lack of comprehensive environmental data
for Cl4 highlights a need for further research to fully characterize its risk profile. For
professionals in research and drug development, a thorough evaluation of these parameters is
crucial for making environmentally responsible decisions in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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